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Introduction

Phenazolam, also known by synonyms such as Clobromazolam, DM-II-90, and BRN 4550445,

is a triazolobenzodiazepine derivative.[1][2][3] First synthesized in the early 1980s, it was never

commercialized for medical use but has emerged as a designer drug.[1][3] Phenazolam is

structurally related to other benzodiazepines like bromazolam and triazolam.[4][5] Like other

compounds in its class, it is a central nervous system depressant.[4] This technical guide

provides a detailed overview of its molecular structure, physicochemical properties, and

analytical characterization.

Molecular Structure and Physicochemical Properties
Phenazolam is a complex heterocyclic compound featuring a triazole ring fused to a

benzodiazepine core.[1][6] Its systematic IUPAC name is 8-bromo-6-(2-chlorophenyl)-1-methyl-

4H-[4][6][7]triazolo[4,3-a][6][7]benzodiazepine.[1][4][7][8] The structure is characterized by a

bromine substituent at the 8-position and a 2-chlorophenyl group at the 6-position.[1][6] This

dual-halogenated structure distinguishes it from similar analogues.[1]

The key identifiers and physicochemical properties of Phenazolam are summarized in the

table below.
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Property Value Source(s)

IUPAC Name

8-bromo-6-(2-chlorophenyl)-1-

methyl-4H-[4][6][7]triazolo[4,3-

a][6][7]benzodiazepine

[4][7][8]

Synonyms
Clobromazolam, DM-II-90,

BRN 4550445
[2][3][4]

CAS Number 87213-50-1 [4][6][7][8]

Molecular Formula C₁₇H₁₂BrClN₄ [1][6][7][8]

Molecular Weight 387.7 g/mol [1][6][7][8]

Exact Mass 385.99339 Da [2][8]

SMILES

CC1=NN=C2N1C3=C(C=C(C=

C3)Br)C(=NC2)C4=CC=CC=C

4Cl

[1][6][8]

InChI Key
BUTCFAZTKZDYCN-

UHFFFAOYSA-N
[1]

Physical State Crystalline Solid [6][7]

λmax 224 nm [7]

Analytical Characterization
The identification and quantification of Phenazolam in forensic and research settings are

primarily achieved through chromatographic techniques coupled with mass spectrometry.

Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS)
LC-QTOF-MS is a powerful technique for the identification of novel psychoactive substances

like Phenazolam.

Quantitative Data from LC-QTOF-MS Analysis
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Parameter Value Source(s)

Retention Time 7.62 min [4]

Exact Mass [M+H]⁺

(Theoretical)
387.0007 [4]

Exact Mass [M+H]⁺ (Measured

Δppm)
-0.29 [9]

Experimental Protocol: LC-QTOF-MS

Instrumentation: Sciex TripleTOF® 5600+ with a Shimadzu Nexera XR UHPLC system.[4]

An alternative system is an Agilent 6230B TOF coupled with an Agilent 1260 Infinity HPLC.

[9]

Sample Preparation: Liquid-liquid extraction (LLE).[4]

Chromatographic Column: Phenomenex® Kinetex C18 (50 mm x 3.0 mm, 2.6 µm) or a

Zorbax Eclipse XDB-C18 (50 x 4.6 mm, 1.8 micron).[4][9]

Mobile Phase:

Phase A: Ammonium formate (10 mM, pH 3.0) or 0.1% formic acid and 1mM ammonium

formate in water.[4][9]

Phase B: 0.1% formic acid in methanol.[9]

Gradient Program: Initial: 95% A: 5% B; ramp to 5% A: 95% B over 13 minutes; return to

initial conditions at 15.5 minutes.[4]

Flow Rate: 1.0 ml/min.[9]

Injection Volume: 1 µL or 10 µL.[4][9]

Temperatures: Autosampler set to 15 °C.[4]

MS Parameters:
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Scan Range: 100-510 Da.[4]

Ion Source: Positive ion scan mode using Agilent Jet Stream technology (Dual AJS ESI).

[9]

Drying Gas (N₂) Temperature and Flow: 325 °C at 6 l/min.[9]

Sheath Gas Temperature and Flow: 325 °C at 8 l/min.[9]

Nebulizer: 25 psig.[9]

Voltages: Vcap: 4000 V, Nozzle: 2000 V, Skimmer: 65 V, Fragmentor: 175 V, Octopole RF:

750 V.[9]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is another common method for the analysis of benzodiazepines.

Quantitative Data from GC-MS Analysis

Parameter Value Source(s)

Retention Time
14.8 min (locked to

tetracosane at 9.258 min)
[9]

Base Peak (BP) m/z 359 [9]

Other Significant Peaks m/z 357, 203 [9]

Experimental Protocol: GC-MS

Instrumentation: Agilent GC-MS system.[9]

Injection: 1 µL injection volume with a 1:50 split ratio.[9]

Injector Temperature: 280 °C.[9]

Chromatographic Column: HP1-MS (100% dimethylpolysiloxane), 30 m length, 0.25 mm

internal diameter, 0.25 µm film thickness.[9]
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Carrier Gas: Helium at a flow rate of 1.2 ml/min.[9]

Oven Program: Hold at 170°C for 1 min, ramp at 8°C/min to 190°C, then ramp at 18°C/min to

293°C and hold for 7.1 min, followed by a ramp at 50°C/min to 325°C and a final hold for 6.1

min.[9]

MS Parameters:

Ionization: Electron Impact (EI) at 70 eV.[9]

Temperatures: Transfer line at 235°C, source at 280°C, and quadrupole at 180°C.[9]

Scan Range: m/z 50 to 550 amu.[9]

Mechanism of Action and Metabolic Pathway
Signaling Pathway

Phenazolam, like other benzodiazepines, exerts its effects by acting as a positive allosteric

modulator of the gamma-aminobutyric acid type A (GABAₐ) receptor.[6] It binds to the interface

between the α and γ subunits of the receptor, which enhances the effect of the neurotransmitter

GABA.[6] This increased GABAergic activity leads to a greater influx of chloride ions into the

neuron, causing hyperpolarization and reducing neuronal excitability.[6] The triazole ring fused

to the benzodiazepine core is thought to increase its affinity for the GABAₐ receptor.[6]

Receptor Modulation
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Phenazolam's positive allosteric modulation of the GABAₐ receptor.

Metabolic Pathway
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While specific human pharmacokinetic data for Phenazolam is limited, its metabolism can be

inferred from structurally similar designer benzodiazepines.[6] It is expected to undergo hepatic

oxidation, primarily mediated by the CYP3A4 and CYP3A5 enzymes.[6] This process likely

generates active metabolites, such as α-hydroxy derivatives, before subsequent excretion.[6]

Phenazolam

Liver (Hepatic Oxidation) Active Metabolites
(e.g., α-hydroxy derivatives)

via

CYP3A4 / CYP3A5

Excretion

Click to download full resolution via product page

Inferred metabolic pathway of Phenazolam via hepatic oxidation.

Synthesis
The synthesis of Phenazolam is a multi-step process that involves the creation of the

characteristic triazolobenzodiazepine structure.[1] A general synthetic route is outlined below.

Starting Materials:
2-chlorobenzophenone
& Hydrazine derivatives

Condensation

Intermediate Formation

Cyclization

Phenazolam

Further Modifications
(Purification)

Final Pure Product

Click to download full resolution via product page
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Generalized workflow for the synthesis of Phenazolam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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